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Compound of Interest

Compound Name: Methyl 3-oxoheptanoate

Cat. No.: B126765 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the safety and hazards

associated with methyl 3-oxoheptanoate. The information is compiled from various safety

data sheets and chemical databases to assist researchers, scientists, and drug development

professionals in handling this compound safely.

Chemical and Physical Properties
A summary of the key chemical and physical properties of methyl 3-oxoheptanoate is

presented in Table 1. This data is essential for understanding the substance's behavior under

various laboratory conditions.
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Property Value

Molecular Formula C₈H₁₄O₃[1][2]

Molecular Weight 158.19 g/mol [1]

CAS Number 39815-78-6[1][2][3]

Appearance Colorless to almost colorless clear liquid[2]

Density 0.994 g/mL at 20°C[4][5][6][7]

Boiling Point
90-91 °C at 15 hPa[5][6][8] or 94-96 °C at 10

mmHg[2]

Flash Point 95 °C[6]

Refractive Index 1.4280-1.4310[6][8] or 1.430[2]

Purity >95.0% (GC)[2][3]

GHS Hazard Classification and Precautionary
Statements
The Globally Harmonized System (GHS) of Classification and Labelling of Chemicals provides

a standardized approach to hazard communication. However, there are some discrepancies in

the classification of methyl 3-oxoheptanoate across different suppliers.

According to data from PubChem and AK Scientific, methyl 3-oxoheptanoate is classified with

the following hazards.[1][9]

Skin Irritation (Category 2): H315 - Causes skin irritation.[1][9]

Serious Eye Irritation (Category 2A): H319 - Causes serious eye irritation.[1][9]

Specific Target Organ Toxicity - Single Exposure (Category 3), Respiratory System: H335 -

May cause respiratory irritation.[1][9]

The corresponding GHS pictogram is an exclamation mark. The signal word is "Warning".[1][9]
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Conversely, a safety data sheet from TCI Chemicals states that the product does not meet the

criteria for classification in any hazard class according to Regulation (EC) No 1272/2008.[3]

Another SDS from TargetMol indicates that no data is available for GHS classification.[10] This

highlights the importance of consulting multiple sources and exercising caution.

The following diagram illustrates the GHS classification based on the available data.

GHS Hazard Identification

Pictogram

Signal Word

Hazard Statements

Methyl 3-oxoheptanoate

Warning

H315

Causes skin irritation

H319

Causes serious eye irritation

H335

May cause respiratory irritation
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Caption: GHS Hazard Classification of Methyl 3-oxoheptanoate.

A comprehensive list of precautionary statements is provided in Table 2.
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Code Precautionary Statement

P261
Avoid breathing

dust/fume/gas/mist/vapors/spray.[1][9]

P264 Wash skin thoroughly after handling.[9][11]

P271
Use only outdoors or in a well-ventilated area.[1]

[9]

P280
Wear protective gloves/protective clothing/eye

protection/face protection.[9][11]

P302+P352
IF ON SKIN: Wash with plenty of soap and

water.[1][9]

P304+P340
IF INHALED: Remove person to fresh air and

keep comfortable for breathing.[1][9]

P305+P351+P338

IF IN EYES: Rinse cautiously with water for

several minutes. Remove contact lenses, if

present and easy to do. Continue rinsing.[1][9]

[11]

P312
Call a POISON CENTER or doctor/physician if

you feel unwell.[9]

P332+P313
If skin irritation occurs: Get medical

advice/attention.[9]

P337+P313
If eye irritation persists: Get medical

advice/attention.[9][11]

P362
Take off contaminated clothing and wash before

reuse.[9]

P403+P233
Store in a well-ventilated place. Keep container

tightly closed.[1][9]

P405 Store locked up.[1][9]

P501
Dispose of contents/container to an approved

waste disposal plant.[1][9][11]
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Toxicological Information
A significant finding from the review of available safety data is the general lack of

comprehensive toxicological studies for methyl 3-oxoheptanoate. Most safety data sheets

report that information on acute toxicity, skin and eye irritation, sensitization, mutagenicity,

carcinogenicity, and reproductive toxicity is not available.[3]

Toxicological Endpoint Data

Acute Toxicity No data available.[3]

Skin Corrosion/Irritation No data available.[3]

Serious Eye Damage/Irritation No data available.[3]

Respiratory or Skin Sensitization No data available.[3]

Germ Cell Mutagenicity No data available.[3]

Carcinogenicity No data available.[3]

Reproductive Toxicity No data available.[3]

STOT-Single Exposure No data available.[3]

STOT-Repeated Exposure No data available.[3]

Aspiration Hazard No data available.[3]

Given the lack of empirical data, it is prudent to handle this chemical with the assumption that it

may have unknown hazards.

Handling and Storage
Proper handling and storage procedures are critical to ensure safety in a laboratory setting.

Handling:

Handle in a well-ventilated place.[10]

Wear suitable protective clothing, including gloves and eye/face protection.[9][10]
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Avoid contact with skin and eyes.[9][10]

Avoid breathing vapors or mist.[9][10]

Wash hands thoroughly after handling.[3][9]

Use non-sparking tools and take precautionary measures against static discharge.[10][12]

Storage:

Store in a cool, dry, and well-ventilated place.[3][10]

Keep the container tightly closed.[3][9][10]

Store away from incompatible materials, such as oxidizing agents.[3]

Some sources recommend storage at 0 - 8 °C.[2]

First Aid Measures
In the event of exposure to methyl 3-oxoheptanoate, the following first aid procedures should

be followed.

Route of Exposure

First Aid Procedures

Inhalation

Move to fresh air.
If not breathing, give artificial respiration.

If breathing is difficult, give oxygen.
Get medical attention if you feel unwell.

Skin Contact

Immediately flush skin with running water for at least 15 minutes.
Remove contaminated clothing and shoes.

Wash with plenty of soap and water.
Get medical advice if irritation occurs.

Eye Contact

Immediately flush eyes with running water for at least 15 minutes.
Remove contact lenses, if present and easy to do.

Continue rinsing.
Get medical advice if irritation persists.

Ingestion

Do NOT induce vomiting.
Rinse mouth with water.

Get medical attention immediately.
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Caption: First Aid Procedures for Methyl 3-Oxoheptanoate Exposure.

Inhalation: Move the person to fresh air.[9][10] If breathing is difficult, give oxygen.[9][10] If not

breathing, give artificial respiration.[9][10] Seek medical attention if you feel unwell.[3][9]

Skin Contact: Immediately flush the skin with plenty of running water for at least 15 minutes

while removing contaminated clothing.[9] Wash the affected area with soap and water.[9] If skin

irritation occurs, get medical advice.[3][9]

Eye Contact: Immediately flush the eyes with large amounts of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids.[9][13] Remove contact lenses if present and

easy to do.[3][9] Continue rinsing.[3][9] If eye irritation persists, seek medical attention.[3][9]

Ingestion: Do not induce vomiting.[9][10] Rinse the mouth with water.[3][9][10] Call a poison

control center or doctor immediately for treatment advice.[10]

Fire-Fighting and Accidental Release Measures
Fire-Fighting Measures:

Suitable extinguishing media: Dry chemical, foam, or carbon dioxide.[3]

Unsuitable extinguishing media: Water may be ineffective as it can scatter and spread the

fire.[3]

Specific hazards: Hazardous decomposition products include carbon monoxide and carbon

dioxide.[3]

Protective equipment: Wear self-contained breathing apparatus and full protective gear.[10]

[12]

Accidental Release Measures:

Personal precautions: Use personal protective equipment, including gloves and eye/face

protection.[3][10] Ensure adequate ventilation and remove all sources of ignition.[3][10]

Environmental precautions: Prevent the product from entering drains, waterways, or soil.[9]

[10]
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Containment and cleaning: Absorb the spill with inert material (e.g., sand, earth) and place it

into a suitable container for disposal.[3][9]

Stability and Reactivity
Reactivity: No special reactivity has been reported.[3]

Chemical stability: Stable under proper storage conditions.[3]

Possibility of hazardous reactions: Hazardous polymerization will not occur.[12]

Conditions to avoid: No specific data available, but avoiding heat, flames, and sparks is

generally recommended.

Incompatible materials: Oxidizing agents.[3]

Hazardous decomposition products: Carbon monoxide and carbon dioxide.[3]

Experimental Protocols
Detailed experimental protocols for the safety assessment of methyl 3-oxoheptanoate are not

readily available in the public domain. The toxicological data presented in this guide is based

on the information provided in safety data sheets, which typically do not include the full

experimental details. For specific toxicological testing, researchers should refer to established

guidelines from organizations such as the Organisation for Economic Co-operation and

Development (OECD) for chemical safety testing.

Conclusion
While methyl 3-oxoheptanoate is a valuable compound in research and development, the

available safety information presents some inconsistencies and significant data gaps,

particularly in the area of toxicology. The GHS classification varies between suppliers, and

comprehensive toxicological studies are lacking. Therefore, it is imperative that researchers,

scientists, and drug development professionals handle this chemical with a high degree of

caution. Adherence to strict safety protocols, including the use of appropriate personal

protective equipment and proper handling and storage procedures, is essential to minimize
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potential risks. In the absence of complete data, a conservative approach to safety is strongly

recommended.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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